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Compound of Interest

Compound Name:
Diethyl ethyl(1-

methylbutyl)malonate

Cat. No.: B031769 Get Quote

An In-depth Technical Guide to Diethyl ethyl(1-
methylbutyl)malonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of the chemical and

physical properties of Diethyl ethyl(1-methylbutyl)malonate, a versatile reagent in organic

synthesis. The information is presented to support research and development activities where

this compound is utilized.

Core Chemical Data
The fundamental properties of Diethyl ethyl(1-methylbutyl)malonate are summarized below.

These values are critical for reaction planning, stoichiometric calculations, and analytical

characterization.
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Property Value Source

Molecular Formula C₁₄H₂₆O₄ [1][2][3][4][5]

Molecular Weight 258.35 g/mol [1][3]

CAS Number 76-72-2 [2][3][4][6]

IUPAC Name
diethyl 2-ethyl-2-pentan-2-

ylpropanedioate
[1][2][3]

Canonical SMILES
CCCC(C)C(CC)

(C(=O)OCC)C(=O)OCC
[1][3][6]

Appearance Colorless liquid [2]

Solubility
Soluble in organic solvents;

insoluble in water.
[2]

Structural Representation
The molecular structure of Diethyl ethyl(1-methylbutyl)malonate is crucial for understanding

its reactivity, particularly in the context of malonic ester synthesis where it serves as a key

building block.

Caption: 2D chemical structure of Diethyl ethyl(1-methylbutyl)malonate.

Applications in Synthesis
Diethyl ethyl(1-methylbutyl)malonate is a valuable intermediate in organic synthesis. Its

primary application lies in the malonic ester synthesis, a method for preparing carboxylic acids.

The key structural features that enable its utility are:

Two Ester Groups: These can be hydrolyzed to carboxylic acids, which can then be

decarboxylated.

An α-Carbon with an Ethyl and a 1-Methylbutyl Group: This specific substitution pattern

allows for the synthesis of more complex molecular architectures.

The general workflow for its use in malonic ester synthesis is outlined below.
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Diethyl ethyl(1-methylbutyl)malonate Ester Hydrolysis
(e.g., NaOH, H₂O, heat) Dicarboxylic Acid Intermediate Decarboxylation

(Heat) Substituted Carboxylic Acid
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Caption: General workflow for malonic ester synthesis.

Experimental Protocols
While specific experimental protocols are highly dependent on the target molecule, a general

procedure for the utilization of Diethyl ethyl(1-methylbutyl)malonate in a malonic ester

synthesis involves two main steps:

Saponification (Ester Hydrolysis):

Objective: To convert the two ester groups into carboxylate salts.

General Protocol: Diethyl ethyl(1-methylbutyl)malonate is refluxed with an aqueous

solution of a strong base, such as sodium hydroxide. The reaction is monitored until the

ester is fully consumed. After cooling, the reaction mixture is acidified (e.g., with HCl) to

protonate the carboxylate salts, yielding the dicarboxylic acid.

Decarboxylation:

Objective: To remove one of the carboxylic acid groups as carbon dioxide.

General Protocol: The isolated dicarboxylic acid is heated. The temperature required for

decarboxylation can vary but is typically above 100°C. The reaction proceeds until the

evolution of CO₂ ceases, resulting in the final substituted carboxylic acid product.

Researchers should consult the chemical literature for specific reaction conditions tailored to

their desired synthetic outcomes.

Safety and Handling
As with any chemical reagent, proper safety precautions should be observed when handling

Diethyl ethyl(1-methylbutyl)malonate. It is recommended to consult the Safety Data Sheet
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(SDS) for detailed information on handling, storage, and disposal. Standard personal protective

equipment, including safety glasses, gloves, and a lab coat, should be worn. Work should be

conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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